Cas no 111149-87-2 (Luffariellolide)

• Product Name: Luffariellolide
• CAS No: 111149-87-2
• Molecular Formula: C₂₅H₃₈O₃
• Molecular Weight: 386.56742
• CID: 201148
• PubChem ID: 5387248

Luffariellolide Properties

Names and Identifiers

• 2(5H)-Furanone,4-[(3E,7E)-4,8-dimethyl-10-(2,6,6-trimethyl-1-cyclohexen-1-yl)-3,7-decadien-1-yl]-5-hydroxy-
• 3-[(3E,7E)-4,8-dimethyl-10-(2,6,6-trimethylcyclohexen-1-yl)deca-3,7-dienyl]-2-hydroxy-2H-furan-5-one
• Luffariellolide
• 4-[(3E,7E)-4,8-Dimethyl-10-(2,6,6-trimethyl-1-cyclohexenyl)-3,7-decadienyl]-5-hydroxyfuran-2(5H)-one
• 4-[(3E,7E)-4,8-Dimethyl-10-(2,6,6-trimethyl-1-cyclohexen-1-yl)-3,7-decadienyl]-5-hydroxy-2(5H)-furanone
• CHEMBL451037
• NSC622149
• BDBM50478547
• 4-((3E,7E)-4,8-dimethyl-10-(2,6,6-trimethylcyclohex-1-enyl)deca-3,7-dienyl)-5-hydroxyfuran-2(5H)-one
• 3-[(3E,7E)-4,8-dimethyl-10-(2,6,6-trimethylcyclohexen-1-yl)deca-3,7-dienyl]-2-hydroxy-2H-uran-5-one
• 111149-87-2
• C19901
• AKOS040744944
• J-002531
• 2(5H)-Furanone, 4-(4,8-dimethyl-10-(2,6,6-trimethyl-1-cyclohexen-1-yl)-3,7-decadienyl)-5-hydroxy-, (E,E)-
• SCHEMBL10422020
• NSC-622149
• CS-0068326
• AKOS025294086
• SMP2_000178
• HY-118725
• CHEBI:181926
• 3-((3E,7E)-4,8-dimethyl-10-(2,6,6-trimethylcyclohexen-1-yl)deca-3,7-dienyl)-2-hydroxy-2H-furan-5-one
• DB-252978
• 4-[(3E,7e)-4,8-dimethyl-10-(2,6,6-trimethyl-1-cyclohexenyl)deca-3,7-dienyl]-5-hydroxy-5H-furan-2-one

• InChIKey： JPWPYTMXSXYUPG-QZPYEDBESA-N
• Inchi： InChI=1S/C25H38O3/c1-18(11-7-13-21-17-23(26)28-24(21)27)9-6-10-19(2)14-15-22-20(3)12-8-16-25(22,4)5/h10-11,17,24,27H,6-9,12-16H2,1-5H3/b18-11+,19-10+
• SMILES： C/C(=C\CCC1=CC(=O)OC1O)/CC/C=C(\C)/CCC2=C(C)CCCC2(C)C

Computed Properties

• Exact Mass: 386.28200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 386.282095
• Heavy Atom Count: 28
• Complexity: 689
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 6.54780
• PSA: 46.53000
• Refractive Index: 1.516
• Boiling Point: 541.7°Cat760mmHg
• Flash Point: 209.3°C
• Density: 1.006

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones